CID 71422860

• CAS No.: 916154-51-3
• Molecular Formula: C27H25IPSe+
• Molecular Weight: 586.3 g/mol
• InChI: InChI=1S/C27H25IP.Se/c1-20-9-6-12-23(17-20)29(24-13-7-10-21(2)18-24,25-14-8-11-22(3)19-25)27-16-5-4-15-26(27)28;/h4-19H,1-3H3;/q+1
• InChI Key: VEQIOZQUCHUIEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)[P+](C2=CC=CC(=C2)C)(C3=CC=CC(=C3)C)C4=CC=CC=C4I.[Se]

Description

CID 71422860 is a unique chemical compound cataloged in PubChem, a critical database for chemical information. For instance, (Figure 1) references CID content in vacuum-distilled fractions and mass spectrometry data, suggesting that this compound may share analytical characterization methods with structurally related compounds . Similarly, highlights oscillatoxin derivatives (e.g., CID 101283546, CID 185389), which are structurally complex natural products, implying that this compound could belong to a class of bioactive molecules requiring advanced analytical techniques for identification and comparison .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound with CID 71422860 involves several steps, including the use of specific reagents and catalysts. The synthetic route typically starts with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired yield and purity of the compound .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using optimized synthetic routes. The process involves the use of large-scale reactors and continuous flow systems to ensure efficient production. The reaction conditions are monitored and adjusted to maintain consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions: The compound with CID 71422860 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired transformation .

Major Products Formed: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce various substituted compounds .

Scientific Research Applications

The compound with CID 71422860 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is investigated for its therapeutic potential in treating various diseases. In industry, it is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of CID 71422860 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in their activity and function. The pathways involved may include signaling cascades, metabolic pathways, and gene expression regulation .

Comparison with Similar Compounds

Structural Similarities and Differences

While direct structural data for CID 71422860 is unavailable in the evidence, comparisons can be inferred from methodologies applied to analogous compounds. For example:

• Substrates and Inhibitors (): Compounds like taurocholic acid (CID 6675) and betulinic acid (CID 64971) are analyzed using 2D/3D structural overlays and mass spectrometry. If this compound is a steroid or triterpenoid derivative, its functional groups (e.g., hydroxyl, carboxyl) and stereochemistry would differentiate it from these analogs .
• Oscillatoxin Derivatives (): Oscillatoxin D (CID 101283546) and its methylated analog (CID 185389) differ by a single methyl group, which impacts their bioactivity and solubility. This compound may exhibit similar minor structural variations that alter its pharmacological profile .

Functional and Analytical Comparisons

Table 1: Comparative Analysis of this compound and Structurally Related Compounds

Compound (CID)	Key Functional Groups	Analytical Method (Evidence)	Potential Applications
This compound	Not specified	GC-MS, vacuum distillation	Hypothesized: Bioactive agent
Taurocholic Acid (6675)	Sulfate, hydroxyl	2D/3D structural overlays	Bile acid, membrane interaction
Oscillatoxin D (101283546)	Lactone, methyl	Mass spectrometry	Toxin, anticancer research
Betulinic Acid (64971)	Carboxyl, hydroxyl	Inhibitor activity assays	Antiviral, antitumor

Key Findings :

• Analytical Techniques : this compound is characterized using GC-MS and vacuum distillation (), methods also employed for volatile or thermally stable compounds like essential oils or small organic molecules. This contrasts with oscillatoxin derivatives, which require high-resolution mass spectrometry due to their complexity .
• Bioactivity: While betulinic acid (CID 64971) and oscillatoxin D (CID 101283546) exhibit antitumor properties, this compound’s bioactivity remains unconfirmed in the evidence.

Limitations in Current Data

The evidence lacks explicit data on this compound’s synthesis, spectral properties (e.g., NMR, IR), or mechanistic studies. For robust comparisons, additional details—such as IUPAC name, molecular formula, and experimental bioassay results—are essential .